Cas no 887893-98-3 (3-(4-chlorobutanamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(4-chlorobutanamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide
• CAS No: 887893-98-3
• MF: C₂₀H₁₉ClN₂O₄
• MW: 386.828864336014
• CID: 6044735
• PubChem ID: 7159722
• Update Time: 2025-06-09

3-(4-chlorobutanamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobutanamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[(4-chloro-1-oxobutyl)amino]-N-(3-methoxyphenyl)-
• 3-(4-chlorobutanamido)-N-(3-methoxyphenyl)benzofuran-2-carboxamide
• 887893-98-3
• AKOS026678495
• AB00671423-01
• F0666-0272
• 3-(4-chlorobutanoylamino)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide

• Inchi： 1S/C20H19ClN2O4/c1-26-14-7-4-6-13(12-14)22-20(25)19-18(23-17(24)10-5-11-21)15-8-2-3-9-16(15)27-19/h2-4,6-9,12H,5,10-11H2,1H3,(H,22,25)(H,23,24)
• InChI Key： FKYAHAPVWFJFIJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)CCCCl)=C1C(NC1=CC=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 386.1033348g/mol
• Monoisotopic Mass: 386.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• Boiling Point: 541.1±50.0 °C(Predicted)
• pka: 11.69±0.70(Predicted)

Additional information on 3-(4-chlorobutanamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide

Research Brief on 3-(4-chlorobutanamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide (CAS: 887893-98-3)

In recent years, the compound 3-(4-chlorobutanamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide (CAS: 887893-98-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzofuran derivative has shown promising potential in various therapeutic applications, particularly as a modulator of key biological pathways. The unique structural features of this compound, including the chlorobutanamido and methoxyphenyl moieties, contribute to its bioactivity and selectivity, making it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 3-(4-chlorobutanamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide. One notable area of research involves its interaction with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). Preliminary data suggest that this compound exhibits high binding affinity and selectivity for certain kinase isoforms, which could have implications for the treatment of cancer and inflammatory diseases. Additionally, its potential as an allosteric modulator of GPCRs is being explored, opening new avenues for drug discovery.

The synthesis and optimization of 3-(4-chlorobutanamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating further biological evaluation. Structure-activity relationship (SAR) studies have identified key modifications that enhance its potency and pharmacokinetic properties, paving the way for the development of next-generation derivatives with improved therapeutic profiles.

In vitro and in vivo studies have provided compelling evidence of the compound's efficacy in disease models. For instance, in cancer cell lines, 3-(4-chlorobutanamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide has demonstrated potent antiproliferative effects, with IC50 values in the nanomolar range. Mechanistic studies have revealed that these effects are mediated through the inhibition of cell cycle progression and induction of apoptosis. Furthermore, in animal models of inflammation, the compound has shown significant anti-inflammatory activity, reducing cytokine production and tissue damage.

Despite these promising findings, challenges remain in the development of 3-(4-chlorobutanamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-(4-chlorobutanamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide represents a promising candidate for drug development, with its unique chemical structure and multifaceted biological activities. Ongoing research efforts are expected to shed more light on its therapeutic potential and provide a solid foundation for future applications in medicine. As the field progresses, this compound may emerge as a key player in the treatment of various diseases, offering new hope for patients worldwide.